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Compound of Interest

(1R)-1-(3,4-Diethoxyphenyl)ethan-

Compound Name:
1-ol

Cat. No.: B13207744

Get Quote

\ J

CAS Registry Number: 1212340-56-1 Role: Chiral Intermediate for PDE4 Inhibitor Analogs &
SAR Studies

Executive Summary

(1R)-1-(3,4-diethoxyphenyl)ethanol is a high-purity chiral benzyl alcohol derivative used
primarily as a pharmacophore installer in drug discovery. Distinguished by its 3,4-diethoxy
substitution pattern—a lipophilic variant of the more common veratryl (dimethoxy) moiety—it
serves as a critical intermediate in the synthesis of Phosphodiesterase 4 (PDE4) inhibitors and
other bioactive phenethylamines.

Its value lies in its defined (1R)-stereochemistry, which is often required to match the binding
pocket constraints of target enzymes (e.g., PDE4, where the alkoxy-phenyl orientation dictates
potency). This guide outlines the rigorous protocols for its characterization, asymmetric
synthesis, and quality control.

Chemical Identity & Physicochemical Properties[1]
[2][3]
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Property Specification
CAS Number 1212340-56-1
IUPAC Name (1R)-1-(3,4-diethoxyphenyl)ethan-1-ol
(R)-3,4-Diethoxy-a-methylbenzyl alcohol; (R)-1-
Synonyms .
(3,4-Diethoxyphenyl)ethanol
Molecular Formula C12H1803
Molecular Weight 210.27 g/mol
Chirality (R)-Enantiomer
White to off-white crystalline solid or viscous oil
Appearance _
(purity dependent)
B Soluble in MeOH, EtOH, DCM, EtOAc; Insoluble
Solubility )
In water
Flash Point >110°C (Predicted)

Synthesis & Manufacturing Protocol

To ensure high enantiomeric excess (ee >99%), the industrial standard for synthesizing this
compound relies on Asymmetric Transfer Hydrogenation (ATH) or Biocatalytic Reduction. The
classical Grignard addition to aldehydes often yields racemates requiring costly resolution;
therefore, the direct asymmetric reduction of the ketone precursor is preferred.

Core Precursor: 3,4-Diethoxyacetophenone

Reaction Logic: The carbonyl group is reduced stereoselectively. The bulkiness of the diethoxy
groups requires a catalyst with a spacious chiral pocket.

Protocol: Asymmetric Transfer Hydrogenation (Ru-
Catalyzed)

o Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN]

e Hydrogen Source: Sodium Formate / Formic Acid (5:2 azeotrope) or Isopropanol.
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» Solvent: Dichloromethane (DCM) or Water/DCM biphasic system.

Step-by-Step Workflow:

e Charge: Dissolve 3,4-diethoxyacetophenone (1.0 eq) in DCM (5 vol).

o Catalyst Addition: Add Ru-catalyst (0.5 mol%) under nitrogen atmosphere.

e Initiation: Add Formic acid/TEA complex (5:2) slowly at 0°C to suppress exotherm.
e Reaction: Stir at 25°C for 12—-24 hours. Monitor consumption of ketone via HPLC.
e Quench: Wash with water (3x) and brine.

 Purification: Concentrate organic layer. Recrystallize from Hexane/EtOAc to upgrade ee% if
necessary.

Biocatalytic Route (Alternative)

» Enzyme: KRED (Ketoreductase) specific for acetophenones (e.g., KRED-P1 series).
o Cofactor: NADPH with a Glucose/GDH recycling system.

e Advantage: Often achieves >99.5% ee without heavy metal contamination.

Visualization: Synthesis & Logic Flow

The following diagram illustrates the critical decision pathways in synthesizing and validating
the (1R)-enantiomer.

Route A: Ru-ATH
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Figure 1: Strategic workflow for the asymmetric synthesis of CAS 1212340-56-1, highlighting
the two primary reduction routes.

Quality Control & Self-Validating Protocols

Trustworthiness in chiral chemistry depends on rigorous analytical validation. The following
methods are mandatory for batch release.

A. Enantiomeric Excess (Chiral HPLC)

This is the "Self-Validating" step. You must prove the (R)-configuration against a racemic
standard.

Column: Daicel Chiralcel OD-H or AD-H (4.6 x 250 mm, 5 pum).

Mobile Phase: Hexane : Isopropanol (90 : 10).

Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm or 254 nm.

Acceptance Criteria:
o (1R)-Isomer Retention Time: ~12.5 min (Example, must verify experimentally).
o (1S)-Isomer Retention Time: ~14.2 min.

o Specification: > 98.0% ee.

B. Chemical Purity (GC-MS or HPLC)

e Impurity Limits:
o Unreacted Ketone: < 0.5%
o Des-ethyl analogs (phenols): < 0.1%

 |dentity: 1H NMR must show the quartet for the methine proton at ~4.8 ppm and the distinct
triplet/quartet patterns for the two ethoxy groups.
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Applications in Drug Development

The (1R)-1-(3,4-diethoxyphenyl)ethanol moiety acts as a scaffold anchor in medicinal
chemistry.

o PDEA4 Inhibition: The 3,4-dialkoxyphenyl group mimics the pharmacophore found in
Roflumilast and Apremilast. The diethoxy variant is used to modulate lipophilicity (LogP) and
metabolic stability (blocking O-demethylation sites).

» Chiral Resolution Agent: Can be used to resolve chiral acids via ester formation, though less
common than phenethylamine derivatives.

» Mitsunobu Inversion: The hydroxyl group can be inverted to the (1S)-amine or converted to
chiral halides, serving as a gateway to enantiopure amines.

Safety & Handling (MSDS Highlights)

 Signal Word: Warning
e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). The benzylic alcohol is susceptible
to slow oxidation to the ketone if exposed to air and light.
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» To cite this document: BenchChem. [Technical Guide: (1R)-1-(3,4-Diethoxyphenyl)ethanol].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b13207744?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13207744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

